Cas no 953188-65-3 (2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 953188-65-3
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 6382818
• PubChem ID: 16867703
• Update Time: 2025-05-20

2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• 2-methylsulfanyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• 953188-65-3
• AKOS024651917
• 2-(methylthio)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide
• F2493-1275
• 2-(methylsulfanyl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide

• Inchi： 1S/C16H14N2O2S2/c1-21-14-6-3-2-5-12(14)16(19)17-10-11-9-13(20-18-11)15-7-4-8-22-15/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： JQMGYPGPFJWPGY-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2SC=CC=2)ON=1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 330.04967004g/mol
• Monoisotopic Mass: 330.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-{5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl}Benzamide (CAS No. 953188-65-3)

2-(Methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide, with the CAS number 953188-65-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzamide core with thiophene and oxazole heterocycles, making it a promising candidate for various applications. Its methylsulfanyl moiety further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide has surged due to their potential in drug discovery. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound's ability to modulate protein-protein interactions aligns with current trends in targeted therapy and precision medicine.

The synthesis of CAS 953188-65-3 involves multi-step organic reactions, including amide coupling and cyclization strategies. Its thiophene-oxazole hybrid structure contributes to improved bioavailability, a critical factor in medicinal chemistry. This aligns with frequent search queries such as "bioactive heterocycles 2024" and "small molecule drug design", reflecting industry priorities.

Beyond pharmaceuticals, this compound exhibits potential in agrochemical innovation. Its sulfur-containing groups may contribute to pesticidal or herbicidal activity, addressing global concerns about sustainable crop protection. This relevance to green chemistry trends makes it a subject of interest in patent literature and academic publications.

Analytical characterization of 953188-65-3 typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by synthetic chemists. The compound's logP value and hydrogen bond acceptors make it suitable for Lipinski's Rule of Five evaluations, a common benchmark in druglikeness assessments.

Recent structure-activity relationship (SAR) studies highlight how modifications to the methylsulfanyl group or thiophene ring can tune biological activity. Such findings resonate with popular queries like "SAR optimization strategies" and "fragment-based drug discovery", demonstrating the compound's relevance to modern research paradigms.

From a commercial perspective, 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide is available as a research chemical from specialty suppliers. Its patent landscape suggests potential applications in neurological disorders and metabolic diseases, aligning with growing interest in these therapeutic areas.

Environmental and safety profiles of CAS 953188-65-3 are carefully studied, with particular attention to its biodegradation pathways and ecotoxicological effects. These aspects address increasing regulatory requirements and public interest in green pharmaceuticals, making the compound a subject of life cycle assessment studies.

The crystalline form of 953188-65-3 has been characterized by X-ray diffraction, revealing important molecular packing information. Such data is valuable for polymorph screening, a critical step in pharmaceutical development that frequently appears in technical searches.

Future research directions for this compound may explore its computational chemistry parameters using molecular docking simulations, a trending approach in virtual screening. The integration of AI-driven drug discovery tools could further accelerate its development, addressing popular inquiries about machine learning in chemistry.

In conclusion, 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide represents a versatile chemical entity with multifaceted applications. Its structural features and emerging research applications position it as a compound of continuing interest across multiple scientific disciplines.